Cas no 21243-09-4 (3-(2-fluorophenyl)sulfanylpropanoic Acid)

3-(2-Fluorophenyl)sulfanylpropanoic Acid is a fluorinated aromatic thioether derivative with a propanoic acid functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural features, combining a fluorine-substituted phenyl ring with a sulfanylpropanoic acid moiety. The fluorine atom enhances electronic properties, potentially influencing reactivity and binding interactions, while the thioether linkage offers versatility for further derivatization. The propanoic acid group provides a handle for conjugation or salt formation, improving solubility. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry applications where fluorinated aromatic systems are valued for their metabolic stability and lipophilicity.
3-(2-fluorophenyl)sulfanylpropanoic Acid structure
21243-09-4 structure
Product Name:3-(2-fluorophenyl)sulfanylpropanoic Acid
CAS No:21243-09-4
MF:C9H9FO2S
MW:200.229964971542
CID:843163
PubChem ID:7131505
Update Time:2025-05-28

3-(2-fluorophenyl)sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-FLUOROPHENYL)THIO]PROPANOIC ACID
    • 3-(2-fluorophenyl)sulfanylpropanoate
    • J-511421
    • EN300-15264
    • 21243-09-4
    • F87628
    • AB01330254-02
    • CS-0235089
    • 3-((2-Fluorophenyl)thio)propanoicacid
    • Z103229718
    • 3-[(2-fluorophenyl)sulfanyl]propanoic acid
    • JPMXZLIXJBBIGL-UHFFFAOYSA-N
    • 3-(2-fluorophenyl)sulfanylpropanoic Acid
    • AKOS000263936
    • SCHEMBL5143206
    • NCGC00337838-01
    • 3-((2-Fluorophenyl)thio)propanoic acid
    • MDL: MFCD06208520
    • Inchi: 1S/C9H9FO2S/c10-7-3-1-2-4-8(7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
    • InChI Key: JPMXZLIXJBBIGL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1F)CCC(=O)O

Computed Properties

  • Exact Mass: 200.03077
  • Monoisotopic Mass: 200.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 37.3

3-(2-fluorophenyl)sulfanylpropanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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